Cas no 873943-28-3 (4-Methoxy-7-trifluoromethylquinoline)
873943-28-3 structure
Product Name:4-Methoxy-7-trifluoromethylquinoline
CAS No:873943-28-3
MF:C11H8F3NO
MW:227.18253326416
CID:69188
PubChem ID:14513223
Update Time:2025-04-18
4-Methoxy-7-trifluoromethylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxy-7-trifluoromethylquinoline
- 4-methoxy-7-(trifluoromethyl)Quinoline
- DTXSID20561168
- 873943-28-3
- buttpark 11\\01-40
- FT-0719063
- SCHEMBL2797692
-
- Inchi: 1S/C11H8F3NO/c1-16-10-4-5-15-9-6-7(11(12,13)14)2-3-8(9)10/h2-6H,1H3
- InChI Key: UZLJXEGUYHIVLL-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=C(C=CN=C2C=1)OC)(F)F
Computed Properties
- Exact Mass: 227.05600
- Monoisotopic Mass: 227.05579836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- Density: 1.303
- Boiling Point: 258 ºC
- Flash Point: 110 ºC
- PSA: 22.12000
- LogP: 3.26220
4-Methoxy-7-trifluoromethylquinoline Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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